4-(Difluoromethyl)-6-methylpyrimidin-2-amine

• Molecular Formula: C6H7F2N3
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 4-(difluoromethyl)-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C6H7F2N3/c1-3-2-4(5(7)8)11-6(9)10-3/h2,5H,1H3,(H2,9,10,11)
• InChI Key: JXWNFRXYCXOUKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)C(F)F

Description

4-(Difluoromethyl)-6-methylpyrimidin-2-amine (CAS: 98404-98-9) is a fluorinated pyrimidine derivative with the molecular formula C₆H₇F₂N₃ and a molecular weight of 159.14 g/mol . Pyrimidines are heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and materials science due to their versatile hydrogen-bonding capabilities and structural adaptability . The difluoromethyl (–CF₂H) substituent at the 4-position distinguishes this compound from simpler methyl- or phenyl-substituted pyrimidines, conferring unique electronic and steric properties that influence solubility, lipophilicity, and metabolic stability .

However, its structural analogs and derivatives have demonstrated activities in CNS drug development, histamine receptor modulation, and enzyme inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic substitution reaction, where a suitable precursor, such as a halogenated pyrimidine, reacts with a difluoromethylating agent like TMS-CF2H (trimethylsilyl difluoromethyl) under basic conditions . Another approach involves the use of difluorocarbene reagents for the direct difluoromethylation of pyrimidine derivatives .

Industrial Production Methods

Industrial production of this compound may involve large-scale difluoromethylation processes using metal-based catalysts to enhance reaction efficiency and yield. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity 4-(Difluoromethyl)-6-methylpyrimidin-2-amine suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

4-(Difluoromethyl)-6-methylpyrimidin-2-amine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced pyrimidine derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogenated pyrimidines and difluoromethylating agents (e.g., TMS-CF2H) are employed.

Major Products Formed

The major products formed from these reactions include various difluoromethylated pyrimidine derivatives, which can be further functionalized for specific applications .

Scientific Research Applications

4-(Difluoromethyl)-6-methylpyrimidin-2-amine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of complex organic molecules and fluorinated compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential as a pharmaceutical intermediate and its role in drug discovery.

Industry: Utilized in the development of agrochemicals and materials with enhanced properties.

Mechanism of Action

The mechanism of action of 4-(Difluoromethyl)-6-methylpyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The difluoromethyl group enhances the compound’s binding affinity and selectivity towards these targets, leading to the modulation of various biochemical pathways . The compound’s unique structure allows it to participate in hydrogen bonding and hydrophobic interactions, contributing to its biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Derivatives

The following table summarizes key structural analogs of 4-(difluoromethyl)-6-methylpyrimidin-2-amine, highlighting differences in substituents, physicochemical properties, and reported bioactivities:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Features & Bioactivity	Reference(s)
4-(Difluoromethyl)-6-methylpyrimidin-2-amine	–CF₂H (4), –CH₃ (6)	159.14	High lipophilicity (due to –CF₂H); potential metabolic stability; limited bioactivity data
4-Methyl-6-phenylpyrimidin-2-amine	–CH₃ (4), –C₆H₅ (6)	185.23	Aromatic phenyl group enhances π-π stacking; used in pesticide synthesis
4-(4-Fluorophenyl)-6-methylpyrimidin-2-amine	–C₆H₄F (4), –CH₃ (6)	217.23	Fluorinated phenyl group improves bioavailability; CNS drug candidate (e.g., CRA1000/1001)
4-(2,6-Difluorophenoxy)-5-methyl-6-(trifluoromethyl)pyrimidin-2-amine	–OC₆H₃F₂ (4), –CF₃ (6), –CH₃ (5)	355.25	Bulky phenoxy and trifluoromethyl groups enhance target selectivity; agrochemical use
6-Chloro-2-(difluoromethyl)pyrimidin-4-amine	–CF₂H (2), –Cl (6)	180.56	Chlorine increases electrophilicity; positional isomerism alters receptor binding
4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-amine	–C₄H₃S (4), –CF₃ (6)	259.25	Thiophene enhances metabolic resistance; trifluoromethyl improves membrane permeability

Substituent Effects on Physicochemical Properties

• Fluorine vs. Non-Fluorinated Groups: The –CF₂H group in the target compound increases lipophilicity (logP ≈ 1.8–2.2 estimated) compared to non-fluorinated analogs like 4-methyl-6-phenylpyrimidin-2-amine (logP ≈ 2.5) . However, bulkier fluorinated groups (e.g., –CF₃ in ) further elevate logP but may reduce solubility .
• In contrast, 6-chloro-2-(difluoromethyl)pyrimidin-4-amine () shows altered dipole moments due to chlorine at position 6, which could hinder membrane permeability .